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Compound of Interest

Compound Name: Rubidium bromide

Cat. No.: B3029768

An In-depth Technical Guide to Rubidium Bromide: Chemical Formula and Structure

This technical guide provides a comprehensive overview of the chemical formula, crystal
structure, and physicochemical properties of rubidium bromide (RbBr). It is intended for
researchers, scientists, and professionals in drug development who require detailed
information on this inorganic compound.

Chemical Formula and General Properties

Rubidium bromide is an inorganic salt with the chemical formula RbBr.[1] It is formed from the
alkali metal rubidium (Rb) and the halogen bromine (Br). In this compound, rubidium exists as
the cation Rb* and bromine as the anion Br~.[1] Rubidium bromide presents as a white
crystalline solid and is highly soluble in water.[1][2]

Crystal Structure

The primary crystal structure of rubidium bromide under standard conditions is the rock salt
(NacCl) type structure.[1][3] This structure is characterized by a face-centered cubic (FCC)
lattice.

o Space Group: The crystal structure belongs to the cubic space group Fm-3m (space group
number 225).[3]
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e Coordination Geometry: Each rubidium ion (Rb*) is octahedrally coordinated to six

neighboring bromide ions (Br~), and similarly, each bromide ion is octahedrally coordinated

to six neighboring rubidium ions.[3] This results in a 6:6 coordination environment.

e Bonding: The bonding in rubidium bromide is predominantly ionic, resulting from the

electrostatic attraction between the positively charged rubidium ions and the negatively

charged bromide ions.[2]

Under high pressure, rubidium bromide can undergo a phase transition to a cesium chloride

(CsCl) type structure, which has a body-centered cubic (BCC) lattice and belongs to the space

group Pm-3m.[4]

Physicochemical Data

The key quantitative properties of rubidium bromide are summarized in the table below for

easy reference and comparison.

Property Value Reference(s)
Chemical Formula RbBr [1]
Molar Mass 165.372 g/mol [1]
Appearance White crystalline solid [1]
Crystal Structure Rock Salt (NaCl type) [11[3]
Space Group Fm-3m [3]
Lattice Constant (a) 6.85A-6.91A [11[3][5]
Rb-Br Bond Length 3.46 A [3]
Density 3.33-3.35 g/cm3 [11[3][6]
Melting Point 693 °C (966 K) [1]
Boiling Point 1,340 °C (1,610 K) [1]
Solubility in Water 98 g/100 mL [1]
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Experimental Protocols

Determination of Crystal Structure by X-ray Diffraction
(XRD)

The crystal structure of rubidium bromide, like many crystalline solids, is primarily determined
using single-crystal or powder X-ray diffraction (XRD).

Methodology:

Crystal Preparation: A high-quality single crystal of rubidium bromide is grown, or a fine
powder is prepared from the bulk material.

o X-ray Generation: A monochromatic beam of X-rays of a known wavelength (e.g., from a Cu
Ka source) is generated.

 Diffraction: The X-ray beam is directed onto the sample. The regularly spaced atoms in the
crystal lattice act as a diffraction grating, scattering the X-rays in a specific pattern.

o Data Collection: A detector measures the angles and intensities of the diffracted X-ray
beams. The resulting pattern of spots (for single crystal) or rings (for powder) is recorded.

o Data Analysis: The positions and intensities of the diffraction peaks are analyzed using
Bragg's Law (nA = 2d sinB) to determine the d-spacings between crystal planes. This
information is then used to deduce the unit cell dimensions, lattice type, and the positions of
the rubidium and bromide ions within the unit cell. This structural refinement leads to the
determination of the space group and atomic coordinates.[5]

Visualizations
Crystal Structure of Rubidium Bromide (Rock Salt
Structure)

The following diagram illustrates the unit cell of the rock salt crystal structure of rubidium
bromide.

Caption: Unit cell of Rubidium Bromide (RbBr) with a rock salt crystal structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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